Cas no 2229006-96-4 (4-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid
• CAS No: 2229006-96-4
• MF: C₁₁H₁₄F₃N₃O₂
• MW: 277.2429728508
• CID: 6286914
• PubChem ID: 165646601
• Update Time: 2025-10-30

4-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid
• 2229006-96-4
• EN300-1956028
• 4-amino-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclohexane-1-carboxylic acid

• Inchi： 1S/C11H14F3N3O2/c12-11(13,14)8-7(5-16-17-8)10(9(18)19)3-1-6(15)2-4-10/h5-6H,1-4,15H2,(H,16,17)(H,18,19)
• InChI Key： QMBXPLJQZYIZOB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)C1(C(=O)O)CCC(CC1)N)(F)F

Computed Properties

• Exact Mass: 277.10381118g/mol
• Monoisotopic Mass: 277.10381118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 92Ų

Additional information on 4-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid

Comprehensive Overview of 4-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid (CAS No. 2229006-96-4)

The compound 4-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid (CAS No. 2229006-96-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a pyrazole ring, makes it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 4-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic properties. The trifluoromethyl moiety, in particular, is a hotspot in drug design, as it often enhances binding affinity and reduces off-target effects.

From a synthetic chemistry perspective, the preparation of CAS No. 2229006-96-4 involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the need for scalable and cost-effective manufacturing processes. These innovations are critical for meeting the demands of industries focused on high-value intermediates.

The agrochemical sector also shows interest in 4-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid, as its structural features are conducive to developing novel crop protection agents. With increasing global emphasis on sustainable agriculture, compounds like this are being evaluated for their potential to reduce environmental impact while maintaining efficacy against pests and pathogens.

Analytical characterization of CAS No. 2229006-96-4 typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are paramount for applications in regulated industries. Quality control protocols are rigorously followed to comply with Good Manufacturing Practices (GMP), reflecting the compound's importance in high-stakes research and development.

Looking ahead, the versatility of 4-amino-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid positions it as a key player in interdisciplinary research. Whether in precision medicine or green chemistry, its contributions are expected to grow, driven by ongoing advancements in synthetic methodologies and a deeper understanding of its mechanistic roles. As such, this compound remains a focal point for innovation in both academic and industrial settings.